[1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate

• IUPAC Name: [1,3]thiazolo[3,2-a]pyrimidin-4-ium;perchlorate
• InChI: InChI=1S/C6H5N2S.ClHO4/c1-2-7-6-8(3-1)4-5-9-6;2-1(3,4)5/h1-5H;(H,2,3,4,5)/q+1;/p-1
• InChI Key: LCBGMKCAIXDRGF-UHFFFAOYSA-M
• Canonical SMILES: C1=CN=C2[N+](=C1)C=CS2.[O-]Cl(=O)(=O)=O
• Molecular Formula: C6H5ClN2O4S
• Molecular Weight: 236.63 g/mol
• CAS RN: 36680-42-9

Description

“[1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate” is a chemical compound with the linear formula C6H5ClN2O4S. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The molecular weight of this compound is 236.635.

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines involves various methods. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Another method involves the reaction of thiazoles with thiourea to yield hybrid molecules.

Molecular Structure Analysis

The molecular structure of “[1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate” is characterized by a thiazolo[3,2-a]pyrimidine moiety, which can be readily modified by the introduction of new binding sites. This structural similarity to purine may be utilized in the design of structures capable of effectively binding to biological targets.

Chemical Reactions Analysis

The reaction mechanism involved in the synthesis of thiazolo[3,2-a]pyrimidines typically involves a nucleophilic attack of the sulfur atom on the electrophilic cationic center, forming an intermediate product, which then undergoes [3,3]-Claisen rearrangement.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The reaction of similar compounds, like 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate, with active methylene compounds leads to the creation of a variety of heterocycles such as 4-hydroxy and 4-mercaptopyrimidine, pyrimidinone, and thiazole derivatives. This demonstrates the potential of thiazolopyrimidines in synthesizing diverse heterocyclic compounds, which are crucial in medicinal chemistry (Shibuya, 1984).

Biological Evaluation and Antimicrobial Activity

Thiazolopyrimidine derivatives, including those similar to [1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate, have shown promising antimicrobial activity. The synthesis of these compounds and their subsequent biological evaluation indicate their potential in developing new antimicrobial agents (Sayed, Shamroukh & Rashad, 2006).

Crystal Structure Analysis

Studies involving thiazolo[3,2-a]pyrimidines, similar to [1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate, have included crystal structure analyses. For instance, Kulakov et al. synthesized thiazolo[3,2-a]pyrimidines and used 1H NMR spectroscopy and X-ray crystallography for structure determination, highlighting the significance of these methods in understanding the molecular structure of such compounds (Kulakov et al., 2009).

Anti-Inflammatory and Antinociceptive Activities

Research into thiazolo[3,2-a]pyrimidine derivatives has revealed significant anti-inflammatory and antinociceptive activities. This suggests their potential use in the development of new therapeutic agents for treating inflammation and pain (Alam et al., 2010).

Microwave-Assisted Synthesis

The microwave-assisted synthesis of thiazolopyrimidinones, including compounds related to [1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate, demonstrates an efficient method for producing potentially bioactive compounds. This technique offers a faster and more efficient synthesis process, which is valuable in medicinal chemistry (Djekou et al., 2006).

Mechanism of Action

While the specific mechanism of action for “[1,3]thiazolo[3,2-a]pyrimidin-4-ium perchlorate” is not explicitly mentioned in the available resources, thiazolopyrimidines are known for their wide range of biological activities. They have been reported to exhibit anticancer, antibacterial, anti-inflammatory activities, and more.

Future Directions

Thiazolopyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs. Their huge synthetic potential and the ability to react with the target sites of cancer cells make them an important focus for researchers.